Cas no 1804690-39-8 (3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1804690-39-8
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4849998
• Update Time: 2025-10-29

3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO/c9-1-5-2-12-3-6(8(10)11)7(5)4-13/h2-3,8,13H,1,4H2
• InChI Key： KLMYWBVKUMHHNZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol

3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol, identified by the CAS number 1804690-39-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of multiple functional groups, including a chloromethyl group at position 3, a difluoromethyl group at position 5, and a hydroxymethyl group at position 4, makes this molecule highly intriguing for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol involves a series of carefully designed reactions that exploit the reactivity of pyridine rings. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such substituted pyridines. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the chloromethyl and difluoromethyl substituents. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive chemical systems.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The presence of multiple substituents on the pyridine ring allows for fine-tuning of electronic properties, making it an ideal candidate for use in organic electronics. Recent studies have demonstrated that derivatives of this compound can be incorporated into semiconducting polymers, enhancing their charge transport properties. This opens up possibilities for its use in next-generation electronic devices such as flexible displays and wearable sensors.

In the pharmaceutical industry, 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol has shown potential as a lead compound for drug discovery. The hydroxymethyl group at position 4 can serve as a site for further functionalization, enabling the creation of bioactive molecules with specific therapeutic targets. For example, researchers have explored its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its role in developing novel treatments for conditions such as diabetes and obesity.

The environmental impact of this compound is another area of active research. Due to its complex structure, understanding its degradation pathways is crucial for assessing its safety and sustainability. Recent studies using advanced spectroscopic techniques have provided insights into its stability under various environmental conditions. These findings are essential for ensuring that any industrial applications of this compound do not pose risks to ecosystems or human health.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-methanol represents a fascinating example of how structural complexity can lead to diverse functional applications. Its synthesis, properties, and potential uses continue to be explored by researchers worldwide. As new discoveries emerge, this compound is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.